Cas no 1279816-06-6 (2-(trifluoromethyl)-1H-Imidazole-5-carboxylic acid ethyl ester)
1279816-06-6 structure
Product Name:2-(trifluoromethyl)-1H-Imidazole-5-carboxylic acid ethyl ester
CAS No:1279816-06-6
MF:C7H7F3N2O2
MW:208.137892007828
CID:1103968
PubChem ID:70981019
Update Time:2025-04-20
2-(trifluoromethyl)-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 2-(trifluoromethyl)-1H-Imidazole-5-carboxylic acid ethyl ester
- ethyl 2-(trifluoromethyl)-1H-imidazole-4-carboxylate
- SCHEMBL13733621
- 1279816-06-6
- DB-202400
- ethyl 2-(trifluoromethyl)-1H-imidazole-5-carboxylate
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- Inchi: 1S/C7H7F3N2O2/c1-2-14-5(13)4-3-11-6(12-4)7(8,9)10/h3H,2H2,1H3,(H,11,12)
- InChI Key: BAJPTNLRMFWJDP-UHFFFAOYSA-N
- SMILES: FC(C1=NC=C(C(=O)OCC)N1)(F)F
Computed Properties
- Exact Mass: 208.04596196g/mol
- Monoisotopic Mass: 208.04596196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55Ų
2-(trifluoromethyl)-1H-Imidazole-5-carboxylic acid ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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